Cas no 1578125-73-1 (Benzenesulfonamide, N-[2-(aminomethyl)cyclohexyl]-4-nitro-, hydrochloride (1:1))

• Product Name: Benzenesulfonamide, N-[2-(aminomethyl)cyclohexyl]-4-nitro-, hydrochloride (1:1)
• CAS No: 1578125-73-1
• MF: C₁₃H₂₀ClN₃O₄S
• MW: 349.833600997925
• CID: 6031034
• PubChem ID: 65850252
• Update Time: 2025-11-01

Benzenesulfonamide, N-[2-(aminomethyl)cyclohexyl]-4-nitro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-(aminomethyl)cyclohexyl]-4-nitro-, hydrochloride (1:1)
• EN300-1168165
• 1578125-73-1
• AKOS015191660
• N-[2-(Aminomethyl)cyclohexyl]-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C13H19N3O4S.ClH/c14-9-10-3-1-2-4-13(10)15-21(19,20)12-7-5-11(6-8-12)16(17)18;/h5-8,10,13,15H,1-4,9,14H2;1H
• InChI Key： QSWVXRHEIUVCLW-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1CN)S(C1C=CC(N(=O)=O)=CC=1)(=O)=O.Cl

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonamide, N-[2-(aminomethyl)cyclohexyl]-4-nitro-, hydrochloride (1:1)

Benzenesulfonamide, N-[2-(aminomethyl)cyclohexyl]-4-nitro-, hydrochloride (1:1) and CAS No. 1578125-73-1: A Comprehensive Overview

Benzenesulfonamide, N-[2-(aminomethyl)cyclohexyl]-4-nitro-, hydrochloride (1:1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number CAS No. 1578125-73-1, represents a unique class of sulfonamides with a complex molecular structure that includes both aromatic and cyclic functional groups. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for various therapeutic applications.

The molecular architecture of this compound features a benzene ring substituted with a sulfonamide group and a nitro group at the 4-position. The presence of the sulfonamide moiety (-SO₂NH₂) is particularly noteworthy, as sulfonamides are well-documented for their biological activity and have been widely used in the development of antibiotics, diuretics, and other therapeutic agents. The introduction of a 4-nitro group further modulates the electronic properties of the benzene ring, potentially influencing its reactivity and interaction with biological targets.

The N-[2-(aminomethyl)cyclohexyl] substituent adds an additional layer of complexity to the compound's structure. This side chain not only introduces steric hindrance but also provides a site for potential hydrogen bonding interactions. Such structural features are often exploited in drug design to enhance binding affinity and selectivity towards specific biological receptors. The hydrochloride salt form further improves the compound's pharmacokinetic properties by increasing its water solubility, which is crucial for oral and intravenous administration.

Recent research in the field of medicinal chemistry has highlighted the importance of sulfonamides in developing novel therapeutic agents. Studies have demonstrated that sulfonamides can act as scaffolds for designing molecules with enhanced binding affinity to enzymes and receptors involved in various disease pathways. The nitro group in Benzenesulfonamide, N-[2-(aminomethyl)cyclohexyl]-4-nitro-, hydrochloride (1:1) is particularly interesting because it can be reduced to an amine, which may alter the compound's biological activity in a predictable manner. This redox-active property makes it a valuable tool for investigating mechanisms of action and developing prodrugs.

One of the most compelling aspects of this compound is its potential application in oncology research. Sulfonamides have been implicated in inhibiting enzymes involved in tumor growth and metastasis. The unique structural features of CAS No. 1578125-73-1, including the presence of both electron-withdrawing nitro and electron-donating amine groups, suggest that it may interact with biological targets in a manner distinct from conventional sulfonamides. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain kinases and transcription factors relevant to cancer progression.

In addition to its potential oncological applications, this sulfonamide derivative has shown promise in preclinical models as an anti-inflammatory agent. In vitro studies have demonstrated that it can modulate inflammatory pathways by interacting with key signaling molecules such as COX-2 and NF-κB. The structural flexibility provided by the cyclohexyl side chain allows for optimal positioning within active sites, enhancing binding interactions with target proteins. These findings align with broader trends in drug discovery where molecular diversity is leveraged to improve therapeutic efficacy.

The synthesis of Benzenesulfonamide, N-[2-(aminomethyl)cyclohexyl]-4-nitro-, hydrochloride (1:1) presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled researchers to obtain high-purity material suitable for biological testing. The development of efficient synthetic routes is critical for advancing preclinical studies and eventual clinical trials.

The pharmacological profile of this compound is still under active investigation, but initial data suggest that it may exhibit multiple mechanisms of action depending on the target pathway. Its ability to interact with both protein-bound and small molecule targets makes it a versatile tool for exploring new therapeutic strategies. Furthermore, the hydrochloride salt form ensures consistent dosing and improved patient compliance, which are essential factors in drug development.

Future directions in research may focus on optimizing the pharmacokinetic properties of this sulfonamide derivative through structural modifications. By fine-tuning substituents such as the cyclohexyl side chain or exploring alternative salt forms, researchers may enhance its bioavailability and reduce potential side effects. Additionally, investigating its interactions with specific protein targets using techniques like X-ray crystallography could provide valuable insights into its mechanism of action.

The broader significance of compounds like CAS No. 1578125-73-1 lies in their contribution to expanding the chemical toolbox available for drug discovery. Sulfonamides remain one of the most versatile classes of heterocyclic compounds due to their diverse biological activities and synthetic accessibility. As research continues to uncover new therapeutic applications, compounds with novel structures such as this one will play an increasingly important role in addressing unmet medical needs.